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Compound of Interest

Compound Name: Aviglycine hydrochloride

Cat. No.: B1665844

Technical Support Center: Aviglycine
Hydrochloride (AVG)

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to improve the efficacy of Aviglycine hydrochloride in experimental settings.
Aviglycine hydrochloride, also known as Aminoethoxyvinylglycine hydrochloride (AVG), is a
potent inhibitor of ethylene biosynthesis used primarily as a plant growth regulator.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is Aviglycine hydrochloride and what is its primary mechanism of action?

Al: Aviglycine hydrochloride (AVG) is a synthetic compound and plant growth regulator that
inhibits the production of ethylene, a key plant hormone involved in ripening and senescence.
[1][4][5] Its primary mode of action is the competitive inhibition of 1-aminocyclopropane-1-
carboxylic acid (ACC) synthase, the rate-limiting enzyme in the ethylene biosynthesis pathway.
[6][7] By blocking this enzyme, AVG reduces ethylene levels, thereby delaying processes like
fruit ripening, flower senescence, and preharvest fruit drop.[4][8]

Q2: What is the proper way to prepare and store Aviglycine hydrochloride solutions?
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A2: Aviglycine hydrochloride is a water-soluble powder.[1][8] To prepare a stock solution,
dissolve the crystalline solid directly in aqueous buffers, such as PBS (pH 7.2).[9] It has high
solubility in water, with reports of up to 75 mg/mL (with sonication) and approximately 10
mg/mL in PBS (pH 7.2).[9][10] For long-term storage, keep the solid compound at -20°C,
sealed and away from moisture.[10] It is recommended not to store aqueous solutions for more
than one day.[9] If preparing a stock solution in water for cellular experiments, it should be filter-
sterilized (0.22 um filter) before use.[10]

Q3: What are the typical working concentrations for Aviglycine hydrochloride in
experiments?

A3: The effective concentration of AVG varies significantly depending on the plant species,
target tissue, application timing, and desired outcome. Published studies report a wide range of
concentrations:

o Postharvest Tomato Ripening Delay: 1 mM[9][10]

o Apple Preharvest Drop Control: 130 mg/L to 264 mg/L (commercially used as ReTain®)[11]
[12]

o Pineapple Flowering Inhibition: 100 mg/L to 500 mg/L applied as a foliar spray[13][14]

e Peach Ripening Delay: 100 mg/L to 200 mg/L[15] It is crucial to perform dose-response
experiments to determine the optimal concentration for your specific experimental system.

Q4: Is a surfactant necessary when applying Aviglycine hydrochloride?

A4: Yes, for foliar applications, the use of a non-ionic or organosilicone surfactant is typically
required to ensure thorough coverage and absorption.[16][17] Commercial formulations like
ReTain® specify the use of a surfactant.[17] The recommended concentration of the surfactant
can vary, so it is important to follow the specific product guidelines.[16]

Troubleshooting Guide

Issue 1: Inconsistent or No Effect Observed After Application
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e Question: My application of Aviglycine hydrochloride did not produce the expected delay
in ripening or reduction in fruit drop. What could be the cause?

e Answer: Several factors can lead to reduced efficacy:

o Incorrect Timing: Application timing is critical. For preharvest drop in apples, for example,
AVG is most effective when applied 3-4 weeks before the anticipated harvest.[4][11][18]
Applications too early or too late can diminish the effect.[17]

o Poor Coverage: Inadequate spray volume or the absence of a recommended surfactant
can lead to poor absorption by the plant tissue.[16][17] Ensure complete and uniform
coverage of the target organs.

o Environmental Conditions: High temperatures following application can sometimes lead to
inconsistent results.[11] Application during slow-drying conditions, such as the morning,
can improve absorption.[17]

o Plant Stress: Efficacy may be reduced if trees are under stress from drought, heat,
disease, or poor nutrition.[16]

o Incorrect pH: The spray solution pH should be near neutral and not exceed 8.5 for optimal
performance.[16]

Issue 2: Phytotoxicity or Negative Effects on Fruit Quality

e Question: | observed negative effects, such as reduced fruit color or phytotoxicity, after
applying AVG. How can | avoid this?

o Answer: While generally safe for crops, negative effects can occur, particularly at higher
concentrations or on sensitive cultivars.

o Concentration: High concentrations of AVG may inhibit the development of red color in
some apple cultivars or induce phytotoxic effects in pineapple.[13][19] Conduct a dose-
response study to find the lowest effective concentration.

o Cultivar Sensitivity: Responses to AVG can be highly cultivar-dependent. For instance,
AVG is highly effective in controlling fruit drop in 'Gala’ apples but can increase drop in
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'Fuji* apples under certain conditions.[19]

o Surfactant Choice: Some cultivars may be sensitive to certain types of surfactants. For
example, 'Southern Snap' apples require a different surfactant than other apple varieties.
[17]

Issue 3: Difficulty Dissolving the Compound

e Question: | am having trouble dissolving the Aviglycine hydrochloride powder. What
should | do?

o Answer: Aviglycine hydrochloride is generally highly soluble in water.[1] If you encounter

issues:
o Use an Agueous Buffer: Dissolving directly into a buffer like PBS can be effective.[9]

o Try Sonication: For higher concentrations (e.g., up to 75 mg/mL in water), ultrasonic
treatment may be necessary to fully dissolve the powder.[10]

o Check Purity and Storage: Ensure the compound has been stored correctly (at -20°C,
sealed, and dry) as improper storage could affect its properties.[10]

Quantitative Data Summary

The efficacy of Aviglycine hydrochloride (AVG) is often measured by its impact on fruit drop,
firmness, and ripening characteristics. The tables below summarize data from studies on
apples.

Table 1: Effect of AVG Concentration on Preharvest Fruit Drop in Apples
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% Reduction

AVG
. . Application in Fruit Drop .
Apple Cultivar Concentration L. Citation(s)
Timing (Compared to
(mglL)
Control)
) 4 weeks before Significant
Red Chief 150, 300, 600 [18]
harvest decrease
Reduced drop
4 weeks before from 85% to 10%
Gala 125 [19]
harvest (at 64 days post-
spray)
Increased drop
. 4 weeks before from 6% to 10%
Fuji 125, 250 [19]
harvest (at 64 days post-
spray)
3 weeks before 39% to 80%
Gala 130 (Full-rate) ) [20]
harvest reduction
o 3 weeks before Significant
Red Delicious 132, 264 ) [11]
harvest reduction
Table 2: Effect of AVG on Apple Fruit Firmness
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AVG
. . Application . o
Apple Cultivar Concentration Timi Observation Citation(s)
imin
(mglL) 4
) 4 weeks before Slowed loss of
Red Chief 150, 300, 600 ] [18]
harvest flesh firmness
Up to 18%
o 3 weeks before )
Red Delicious 264 greater firmness [11]
harvest
than control
Retained higher
3 weeks before firmness at
Gala 130 [20]
harvest harvest and after

storage

Experimental Protocols

Protocol 1: Preparation of Aviglycine Hydrochloride Foliar Spray Solution

e Calculate Required Mass: Determine the mass of Aviglycine hydrochloride powder
needed to achieve the desired final concentration in your total spray volume.

e Dissolution: In a clean container, add the calculated mass of AVG to a small volume of water
or a suitable aqueous buffer (e.g., PBS, pH 7.2). Mix thoroughly until the powder is
completely dissolved. Sonication may be used to aid dissolution if necessary.[10]

 Dilution: Add the concentrated solution to the main spray tank containing the remaining
volume of water to reach the final desired volume.

o pH Adjustment: Check the pH of the final solution. If necessary, adjust to a neutral pH (6.0-
8.0) as efficacy can be reduced in highly alkaline solutions.[16]

e Add Surfactant: Add the recommended non-ionic or organosilicone surfactant to the tank
according to the manufacturer's instructions (e.g., 0.05-0.1% v/v).[16]

o Application: Agitate the tank to ensure a homogenous mixture and apply immediately as a
foliar spray, ensuring thorough coverage of the target plant tissues.
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Caption: Mechanism of Aviglycine hydrochloride (AVG) action on the ethylene biosynthesis
pathway.
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Issue:
No or Poor Efficacy

[

|Yes |Yes||No

Was application timing correct
for the target species/effect?

Solution:
Adjust timing based on
phenological stage.
(e.g., 3-4 weeks pre-harvest)

Was a surfactant used and
was coverage thorough?

Solution:
Incorporate a recommended
surfactant and ensure
complete foliar coverage.

Were plants healthy and
not under stress?

Solution:
Ensure plants are healthy.
Efficacy is reduced on
stressed plants.

Was the spray
solution pH neutral?

Solution:
Adjust spray solution pH
to be between 6.0 and 8.0.

Consider dose-response
experiment or cultivar
specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Improving the efficacy of Aviglycine hydrochloride as a
growth regulator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665844#improving-the-efficacy-of-aviglycine-
hydrochloride-as-a-growth-regulator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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